molecular formula C15H12ClN5O2 B8328461 3-(2-Aminopyrimidin-4-yl)-1-(5-chloro-2-methylphenyl)-1H-pyrazole-5-carboxylic acid

3-(2-Aminopyrimidin-4-yl)-1-(5-chloro-2-methylphenyl)-1H-pyrazole-5-carboxylic acid

Cat. No. B8328461
M. Wt: 329.74 g/mol
InChI Key: DORKDIOEJGBLFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Aminopyrimidin-4-yl)-1-(5-chloro-2-methylphenyl)-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C15H12ClN5O2 and its molecular weight is 329.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Aminopyrimidin-4-yl)-1-(5-chloro-2-methylphenyl)-1H-pyrazole-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Aminopyrimidin-4-yl)-1-(5-chloro-2-methylphenyl)-1H-pyrazole-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(2-Aminopyrimidin-4-yl)-1-(5-chloro-2-methylphenyl)-1H-pyrazole-5-carboxylic acid

Molecular Formula

C15H12ClN5O2

Molecular Weight

329.74 g/mol

IUPAC Name

5-(2-aminopyrimidin-4-yl)-2-(5-chloro-2-methylphenyl)pyrazole-3-carboxylic acid

InChI

InChI=1S/C15H12ClN5O2/c1-8-2-3-9(16)6-12(8)21-13(14(22)23)7-11(20-21)10-4-5-18-15(17)19-10/h2-7H,1H3,(H,22,23)(H2,17,18,19)

InChI Key

DORKDIOEJGBLFR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)Cl)N2C(=CC(=N2)C3=NC(=NC=C3)N)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl 1-(5-chloro-2-methylphenyl)-3-[(2E)-3-(dimethylamino)prop-2-enoyl]-1H-pyrazole-5-carboxylate (260 mg, 0.72 mmol) in DMF (4 mL), guanidine carbonate (130 mg, 0.72 mmol) was added. The mixture was heated at 110° C. overnight under efficient stirring. The resulting mixture was concentrated, dissolved in MeOH (0.5 mL) and THF (0.5 mL) and treated with NaOH 1N (0.5 mL). After 1 h the mixture was concentrated, dissolved in water and washed with AcOEt. To the aqueous phase cooled to 5° C., a saturated solution of citric acid was added under stirring. The resulting precipitate was collected by filtration to give the title compound (156 mg, 65%).
Quantity
130 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Yield
65%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.